Cas no 895456-54-9 (2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 895456-54-9
• MF: C₁₇H₁₅N₃OS₂
• MW: 341.4505007267
• CID: 6553939
• Update Time: 2025-05-19

2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide
• Acetamide, 2-[(4-methylphenyl)thio]-N-[4-(4-pyridinyl)-2-thiazolyl]-

• Inchi： 1S/C17H15N3OS2/c1-12-2-4-14(5-3-12)22-11-16(21)20-17-19-15(10-23-17)13-6-8-18-9-7-13/h2-10H,11H2,1H3,(H,19,20,21)
• InChI Key： PNOKQMWPGJOUHY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2C=CN=CC=2)=CS1)(=O)CSC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 7.88±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide

Comprehensive Overview of 2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide (CAS No. 895456-54-9)

The compound 2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide (CAS No. 895456-54-9) is a sulfur-containing heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a thiazole core linked to a pyridine ring and a methylphenylsulfanyl moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in cancer therapy and inflammatory diseases.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for targeted therapies with fewer side effects. 2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide aligns with this trend due to its selective binding affinity for specific enzyme targets. Its synthetic accessibility and structural versatility further enhance its appeal in drug discovery pipelines. Notably, the compound's thioether linkage and acetamide group contribute to its metabolic stability, a critical factor in oral bioavailability.

The pharmacokinetic properties of 895456-54-9 have been a focal point in preclinical studies. Early data suggest favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles, making it a viable candidate for further clinical development. Its low cytotoxicity in normal cell lines contrasts with its potent activity in disease models, highlighting its therapeutic window. These attributes have spurred interest in its potential applications beyond oncology, such as in autoimmune disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of 2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide involves multi-step organic reactions, including condensation, cyclization, and functional group interconversion. Optimizing these processes for scale-up production remains an active area of research, particularly to meet the growing demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing. The compound's crystalline form and solubility characteristics are also under investigation to improve formulation strategies.

In the context of intellectual property, CAS No. 895456-54-9 has been referenced in several patent filings, underscoring its commercial potential. Companies specializing in structure-based drug design are exploring its derivatives to expand structure-activity relationships (SAR). This aligns with the broader industry shift toward fragment-based drug discovery, where scaffold hopping techniques are employed to enhance drug-like properties.

Environmental and regulatory compliance aspects of 895456-54-9 are equally critical. The compound's eco-toxicity profile and biodegradability are being evaluated to ensure alignment with green chemistry principles. Such studies are increasingly relevant as regulatory agencies emphasize sustainable pharmaceutical production. Additionally, its stability under various storage conditions is a key consideration for supply chain logistics.

Looking ahead, 2-(4-methylphenyl)sulfanyl-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide exemplifies the convergence of computational chemistry and experimental validation. Advances in AI-driven molecular modeling have accelerated its hit-to-lead optimization, reducing time-to-market for potential therapies. As the scientific community continues to unravel its mechanism of action, this compound may well emerge as a cornerstone in next-generation precision medicine.